A general and convenient palladium-catalyzed synthesis of benzylideneindolin-3-ones with formic acid as the CO source†
Organic & Biomolecular Chemistry Pub Date: 2017-08-01 DOI: 10.1039/C7OB01557G
Abstract
A general and convenient palladium-catalyzed carbonylative synthesis of 2-benzylideneindolin-3-ones from 2-iodoanilines and arylacetylenes has been developed. With formic acid as the CO source and Ac2O as the activator, a variety of 2-benzylideneindolin-3-ones were obtained in good to excellent yields with exceptional functional group tolerance.
Recommended Literature
- [1] Aggregated-fluorescent detection of PFAS with a simple chip
- [2] An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds
- [3] An aptasensor for the detection of ampicillin in milk using a personal glucose meter
- [4] An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†
- [5] An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†
- [6] An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†
- [7] An apparatus for determining small amounts of alchohol in sour milk and urine
- [8] An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†
- [9] An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†
- [10] An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†
Journal Name:Organic & Biomolecular Chemistry
research_products
-
CAS no.: 89640-58-4